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Compound of Interest

Compound Name:
Bis[2-(2-butoxyethoxy)ethyl]

adipate

Cat. No.: B093579 Get Quote

This guide provides immediate, essential safety and logistical information for handling Bis[2-(2-
butoxyethoxy)ethyl] adipate in a laboratory setting. It includes detailed operational and

disposal plans to ensure the safety of researchers, scientists, and drug development

professionals.
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Property Value

Chemical Name Bis[2-(2-butoxyethoxy)ethyl] adipate

Synonyms TP-95, BBOEA

CAS Number 141-17-3[1]

Molecular Formula C22H42O8[1]

Molecular Weight 434.56 g/mol [2]

Appearance Yellowish Liquid[1]

Melting Point -11 °C to -47 °C[1]

Boiling Point 250 °C[1]

Flash Point 210 °C (open cup)[1]

Density 1.01 to 1.1 g/cm³ at 25 °C[1]

Water Solubility 0.57 g/L at 20 °C[1]

Hazard Identification and Personal Protective Equipment
(PPE)
While this chemical is not classified as hazardous under GHS by some suppliers, others

indicate it may cause skin and eye irritation.[2][3] Therefore, adherence to proper safety

protocols is crucial.
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Hazard Precautionary Statement Recommended PPE

Skin Irritation
May cause skin irritation.[2]

H315: Causes skin irritation.[2]

Wear protective gloves and

suitable protective clothing.[2]

[3]

Eye Irritation

Causes serious eye irritation.

[2] H319: Causes serious eye

irritation.[2]

Wear safety glasses with side-

shields or goggles.[3]

Allergic Skin Reaction

May cause an allergic skin

reaction.[2] H317: May cause

an allergic skin reaction.[2]

Wear protective gloves.[2]

P280: Wear protective gloves.

[2]

Inhalation
Avoid inhalation of vapor or

mist.[2]

Use in a well-ventilated area. If

ventilation is insufficient, wear

suitable respiratory equipment.

[2][3]

Detailed PPE Specifications:

Gloves: Wear appropriate chemical-resistant gloves. The specific glove material and

thickness should be determined based on a risk assessment and compatibility with the

substance. Consult the glove supplier for recommendations.

Eye Protection: Use tightly fitting safety goggles or safety glasses with side-shields

conforming to EN 166 (EU) or NIOSH (US) standards.[4]

Body Protection: Wear suitable protective clothing to prevent skin contact.[3] A lab coat is

generally sufficient for small quantities.

Respiratory Protection: If working in a poorly ventilated area or if mists are generated, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors.
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This section provides a procedural workflow for the safe handling of Bis[2-(2-
butoxyethoxy)ethyl] adipate.

Preparation and Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area, preferably in a chemical

fume hood.[1]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.

Review SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet (SDS) for Bis[2-(2-butoxyethoxy)ethyl] adipate.[2]

Donning Personal Protective Equipment (PPE)
Put on a lab coat and any additional protective clothing.

Wear safety glasses with side-shields or goggles.

Wear the appropriate chemical-resistant gloves.

Handling the Chemical
Dispensing: When transferring the liquid, do so carefully to avoid splashing.

Avoid Contact: Avoid contact with skin and eyes.[1]

Avoid Inhalation: Avoid breathing vapors or mists.[2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Store

away from incompatible materials.[3]

Post-Handling Procedures
Decontamination: After handling, wash hands thoroughly with soap and water.

Doffing PPE: Remove gloves using the proper technique to avoid skin contact with the outer

surface. Remove eye protection and lab coat.
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Storage: Ensure the container is properly sealed and stored in the designated location.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Bis[2-(2-butoxyethoxy)ethyl] adipate and its containers is essential to

prevent environmental contamination.

Waste Collection
Chemical Waste: Collect any unused or waste Bis[2-(2-butoxyethoxy)ethyl] adipate in a

designated, properly labeled, and sealed container for hazardous waste.

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, cloths)

should also be collected in a labeled hazardous waste container.[3]

Spill Management
Small Spills: For small spills, wipe up with an absorbent material (e.g., cloth, fleece) and

place it in a suitable container for disposal.[3] Clean the surface thoroughly to remove any

residual contamination.[3]

Large Spills: For large spills, stop the flow of material if it is safe to do so.[3] Dike the spilled

material to prevent spreading.[3] Absorb with vermiculite, dry sand, or earth and place it into

containers for later disposal.[3]

Ventilation: Ensure adequate ventilation during cleanup.

Final Disposal
Licensed Disposal Company: Dispose of the chemical waste and contaminated materials

through a licensed disposal company.[5] Do not dispose of it down the drain.[1]

Container Disposal: Empty containers may retain product residue and should be handled as

hazardous waste.[3] They can be sent to an approved waste handling site for recycling or

disposal.[3]

Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposal.
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Figure 1: Safe Handling Workflow
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Caption: Figure 1: Step-by-step workflow for the safe handling of Bis[2-(2-
butoxyethoxy)ethyl] adipate.
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Figure 2: Waste Disposal Workflow
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Caption: Figure 2: Procedural workflow for the proper disposal of Bis[2-(2-
butoxyethoxy)ethyl] adipate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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